3-Fluoro-5-methylbenzene-1-sulfonyl fluoride

• Molecular Formula: C7H6F2O2S
• Molecular Weight: 192.19 g/mol
• IUPAC Name: 3-fluoro-5-methylbenzenesulfonyl fluoride
• InChI: InChI=1S/C7H6F2O2S/c1-5-2-6(8)4-7(3-5)12(9,10)11/h2-4H,1H3
• InChI Key: NDGXLNLHVYKYNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)S(=O)(=O)F)F

Description

Systematic IUPAC Nomenclature and Structural Representation

The compound 3-fluoro-5-methylbenzene-1-sulfonyl fluoride derives its systematic name from the IUPAC rules for substituted aromatic systems. The parent structure is a benzene ring, with substituents prioritized according to functional group hierarchy. The sulfonyl fluoride group (–SO₂F) holds the highest priority, occupying position 1 on the ring. Subsequent substituents are numbered to achieve the lowest possible locants: a fluorine atom at position 3 and a methyl group at position 5 (Figure 1).

The molecular formula is C₇H₆F₂O₂S , with a calculated molecular weight of 192.18 g/mol. The structural representation can be visualized as a benzene ring with:

• A sulfonyl fluoride group (–SO₂F) at position 1
• A fluorine atom (–F) at position 3
• A methyl group (–CH₃) at position 5

Structural descriptors :

• SMILES : O=S(=O)(F)C1=CC(F)=CC(C)=C1
• InChIKey : UYUNVZQRFWQJQO-UHFFFAOYSA-N

Alternative Chemical Identifiers and Registry Numbers

While the exact CAS Registry Number for 3-fluoro-5-methylbenzene-1-sulfonyl fluoride is not explicitly listed in the provided sources, analogous compounds with structural variations are well-documented. For example:

• 3-Fluoro-4-methylbenzene-1-sulfonyl fluoride (CAS: Unspecified; PubChem CID: 122236215)
• 2-Fluoro-5-methylbenzenesulfonyl fluoride (CAS: 98566-95-1)

Key identifiers for related compounds :

Identifier Type	Value	Source Compound
EC Number	Not available	–
PubChem CID	Not assigned	–
Common Synonyms	–	–

The absence of specific registry numbers for this isomer underscores the nuanced differences in positional isomerism among aromatic sulfonyl fluorides.

Positional Isomerism in Aromatic Sulfonyl Fluorides

Positional isomerism significantly influences the physicochemical properties of aromatic sulfonyl fluorides. The table below contrasts 3-fluoro-5-methylbenzene-1-sulfonyl fluoride with its structural isomers:

Isomer Name	Substituent Positions	Molecular Weight (g/mol)	Key Distinguishing Feature
3-Fluoro-5-methylbenzene-1-sulfonyl fluoride	1: SO₂F; 3: F; 5: CH₃	192.18	Symmetrical meta-substitution pattern
2-Fluoro-5-methylbenzenesulfonyl fluoride	1: SO₂F; 2: F; 5: CH₃	192.18	Adjacent fluorine and sulfonyl groups
3-Fluoro-4-methylbenzene-1-sulfonyl fluoride	1: SO₂F; 3: F; 4: CH₃	192.18	Ortho-methyl to fluorine

The 3-fluoro-5-methyl isomer exhibits a unique electronic configuration due to the spatial separation of its substituents. The fluorine atom, being electronegative, induces electron-withdrawing effects, while the methyl group donates electrons through hyperconjugation. This interplay modulates the compound’s reactivity in nucleophilic substitution reactions.

For instance, 2-fluoro-5-methylbenzenesulfonyl fluoride (CAS: 98566-95-1) demonstrates distinct reactivity in Suzuki-Miyaura coupling compared to its 3-fluoro-5-methyl counterpart, attributable to steric and electronic differences. Similarly, 3-fluoro-4-methoxybenzene-1-sulfonyl fluoride (PubChem CID: 82283624) highlights how substituent identity (methoxy vs. methyl) alters solubility and stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Fluoro-5-methylbenzene-1-sulfonyl fluoride typically involves the fluorosulfonylation of 3-Fluoro-5-methylbenzene. One common method is the reaction of 3-Fluoro-5-methylbenzene with sulfuryl fluoride (SO2F2) in the presence of a catalyst. This reaction proceeds under mild conditions and yields the desired sulfonyl fluoride product .

Industrial Production Methods

Industrial production of 3-Fluoro-5-methylbenzene-1-sulfonyl fluoride often involves large-scale fluorosulfonylation processes. These processes utilize sulfuryl fluoride gas and specialized reactors to ensure efficient and high-yield production. The reaction conditions are carefully controlled to optimize the yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

3-Fluoro-5-methylbenzene-1-sulfonyl fluoride undergoes various types of chemical reactions, including:

Substitution Reactions: The sulfonyl fluoride group can be substituted with other nucleophiles, such as amines or alcohols, to form sulfonamide or sulfonate derivatives.

Reduction Reactions: The compound can be reduced to the corresponding sulfonyl chloride or sulfonyl hydride under specific conditions.

Oxidation Reactions: Oxidation of the compound can lead to the formation of sulfonic acids or other oxidized derivatives

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, alcohols, and thiols. These reactions typically occur under mild conditions with the use of a base to facilitate the nucleophilic attack.

Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used under anhydrous conditions.

Oxidation Reactions: Oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) are employed under acidic or basic conditions

Major Products Formed

Substitution Reactions: Sulfonamide or sulfonate derivatives.

Reduction Reactions: Sulfonyl chloride or sulfonyl hydride.

Oxidation Reactions: Sulfonic acids or other oxidized derivatives

Scientific Research Applications

3-Fluoro-5-methylbenzene-1-sulfonyl fluoride has a wide range of applications in scientific research:

Biology: The compound is utilized in the study of enzyme inhibitors, particularly those targeting serine hydrolases.

Industry: The compound is used in the production of specialty chemicals and materials, including polymers and coatings

Mechanism of Action

The mechanism of action of 3-Fluoro-5-methylbenzene-1-sulfonyl fluoride involves the interaction of the sulfonyl fluoride group with nucleophilic sites in target molecules. This interaction can lead to the formation of covalent bonds with nucleophilic amino acids in enzymes, thereby inhibiting their activity. The molecular targets often include serine hydrolases and other enzymes with nucleophilic active sites .

Comparison with Similar Compounds

Electronic Effects of Substituents

• Methyl (CH₃) vs. Trifluoromethyl (CF₃):
  The methyl group in the target compound is electron-donating via inductive effects, slightly deactivating the benzene ring. In contrast, the CF₃ group in is strongly electron-withdrawing, increasing the electrophilicity of the sulfonyl chloride group and enhancing reactivity toward nucleophilic substitution .
• However, its electron-donating ether oxygen may slightly reduce sulfonyl chloride reactivity compared to CF₃-substituted analogs .

Functional Group Reactivity

• Sulfonyl Fluoride vs. Sulfonyl Chloride:
  Sulfonyl fluorides (target, ) are more hydrolytically stable than sulfonyl chlorides (), making them preferable for applications requiring prolonged shelf life or controlled reactivity. Sulfonyl chlorides are more reactive in nucleophilic substitutions, such as forming sulfonamides .
• Acyl Chloride () vs. Sulfonyl Fluoride:
  The benzoyl chloride in reacts with alcohols or amines to form esters or amides, whereas sulfonyl fluorides are typically used in coupling reactions (e.g., SuFEx) or as covalent warheads in drug design .

Steric and Structural Considerations

• Direct vs. Methylene-Linked Sulfonyl Fluoride: The target compound’s sulfonyl fluoride is directly attached to the benzene ring, maximizing conjugation and electrophilicity.

Biological Activity

3-Fluoro-5-methylbenzene-1-sulfonyl fluoride, a sulfonyl fluoride compound, has gained attention in medicinal chemistry due to its unique biological activities. Sulfonyl fluorides are known for their ability to act as irreversible inhibitors of various enzymes, making them valuable in drug design and development. This article explores the biological activity, synthesis, and potential applications of 3-fluoro-5-methylbenzene-1-sulfonyl fluoride, supported by data tables and relevant research findings.

The chemical structure of 3-fluoro-5-methylbenzene-1-sulfonyl fluoride is characterized by a sulfonyl group attached to a fluorinated aromatic ring. This configuration contributes to its reactivity and biological activity.

Molecular Formula: C$_7$H$_8$FNO$_2$S
Molecular Weight: 195.20 g/mol

Sulfonyl fluorides like 3-fluoro-5-methylbenzene-1-sulfonyl fluoride function primarily as covalent inhibitors. They can form stable bonds with nucleophilic residues in target proteins, thereby inhibiting their activity. This mechanism is particularly useful in targeting enzymes involved in critical biological processes.

Enzyme Inhibition

Research indicates that sulfonyl fluorides can inhibit various enzymes, including serine proteases and lipases. For instance, studies have shown that sulfonyl fluorides can effectively inhibit lipoprotein lipase, which plays a significant role in lipid metabolism . The potency of these inhibitors often correlates with the electronic properties of the substituents on the aromatic ring.

Synthesis

The synthesis of 3-fluoro-5-methylbenzene-1-sulfonyl fluoride can be achieved through several methods, primarily involving the transformation of sulfonates or sulfonic acids into sulfonyl fluorides. A notable method involves using tetrabutylammonium iodide (TBAI) as a catalyst in a one-pot reaction that yields high purity and efficiency .

Synthesis Overview:

• Starting Material: Sodium 4-methylbenzenesulfonate.
• Reagents: TBAI, KHF$_2$, acetonitrile.
• Conditions: Reaction at elevated temperatures with careful monitoring of yields.

Table 1: Synthesis Yields

Catalyst	Yield (%)
TBAI	74
TBAB	86
TMAC	82

Case Studies

Several studies have explored the biological implications of sulfonyl fluorides:

• Inhibition of Lipoprotein Lipase :
  • Study Findings : The synthesized sulfonyl fluoride demonstrated significant inhibition of lipoprotein lipase activity, suggesting potential applications in treating metabolic disorders .
  • IC50 Values : The IC50 values for various sulfonyl fluorides ranged from 0.5 to 2 mM, indicating effective inhibition levels.
• Covalent Binding Studies :
  • Research Implications : Investigations into the covalent binding properties of 3-fluoro-5-methylbenzene-1-sulfonyl fluoride revealed its ability to selectively modify specific amino acid residues within target proteins, enhancing its utility as a chemical probe in biological research .